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Compound of Interest

Compound Name:
2'-Nitro-[1,1'-biphenyl]-3-carboxylic

acid

CAS No.: 236102-72-0

Cat. No.: B3028594 Get Quote

Executive Summary
CAS 376591-95-6, chemically identified as 2'-hydroxy-3'-nitro-[1,1'-biphenyl]-3-carboxylic acid,

is an advanced pharmaceutical intermediate of critical importance in modern drug

development[1]. It serves as the direct structural precursor in the synthesis of Eltrombopag, a

highly efficacious, orally bioavailable small-molecule thrombopoietin (TPO) receptor agonist

used clinically to treat severe thrombocytopenia[2].

For researchers and process chemists, understanding the physicochemical properties,

structural behavior, and synthetic transformation of CAS 376591-95-6 is essential for optimizing

the yield, purity, and scalability of Eltrombopag manufacturing[3]. This whitepaper provides a

comprehensive technical breakdown of the compound's properties, handling protocols, and its

definitive step-by-step synthetic methodologies.

Physicochemical Properties & Characterization
Accurate characterization of CAS 376591-95-6 is paramount for regulatory compliance (e.g.,

ANDA/NDA filings) and downstream synthetic success[1]. The compound exhibits a zwitterion-

like potential due to the presence of both a carboxylic acid moiety and a phenolic hydroxyl

group, alongside the strongly electron-withdrawing nitro group.

The quantitative physicochemical data is summarized in the table below[3][4]:
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Property Value

Chemical Name
2'-hydroxy-3'-nitro-[1,1'-biphenyl]-3-carboxylic

acid

CAS Number 376591-95-6

Molecular Formula C13H9NO5

Molecular Weight 259.21 g/mol

Appearance Yellow to Brown solid

Boiling Point 452.2 °C at 760 mmHg

Density 1.46 - 1.50 g/cm³

LogP 3.188

Solubility Tetrahydrofuran (THF), Methanol

Standard Purity (HPLC) ≥ 98.0%

Analytical Note: High-Performance Liquid Chromatography (HPLC) is the standard method for

determining the purity of CAS 376591-95-6, ensuring that single maximum impurities remain

below the stringent 0.10% threshold required for pharmaceutical-grade intermediates[5][6].

Mechanistic Role in Drug Synthesis
CAS 376591-95-6 represents the pivotal "nitro-biphenyl" stage in the Eltrombopag synthetic

pipeline. The strategic placement of the nitro group at the 3'-position is designed specifically for

subsequent reduction to an amine. Once reduced, this amine undergoes diazotization and

electrophilic coupling with a pyrazolone derivative to form the final active pharmaceutical

ingredient (API)[4].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/synthesis/3-amino-2-hydroxy-biphenyl-3-carboxylic-acid.htm
https://www.china-sinoway.com/2-hydroxy-3-nitro-1-1-biphenyl-3-carboxylic-acid-376591-95-6_p325.html
https://www.chemdad.com/index.php?c=article&id=42419
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2'-hydroxy-[1,1'-biphenyl]
-3-carboxylic acid

CAS 376591-95-6
(Nitro Intermediate)

 Nitration
(HNO3) CAS 376592-93-7

(Amino Intermediate)

 Reduction
(N2H4 / Fe(OH)3) Eltrombopag

(TPO Agonist)

 Diazotization &
Coupling

Click to download full resolution via product page

Synthetic workflow of Eltrombopag highlighting the CAS 376591-95-6 intermediate.
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Experimental Protocols: Nitro Reduction Workflow
The most critical transformation involving CAS 376591-95-6 is its reduction to 3'-amino-2'-

hydroxy-[1,1'-biphenyl]-3-carboxylic acid (CAS 376592-93-7). While high-pressure palladium-

catalyzed hydrogenation (Pd/C at 10 bar) is viable, it presents scalability and safety

challenges[5].

Below is a highly optimized, self-validating transfer hydrogenation protocol utilizing hydrazine

hydrate, which provides superior yields and bypasses the need for high-pressure reactors[5].

Protocol: Catalytic Transfer Hydrogenation of CAS
376591-95-6
Objective: Convert the nitro group to an amine safely and efficiently.

Materials Required:

CAS 376591-95-6: 77.76 g

Ethanol: 648 mL

Deionized Water: 130 mL

Ferric Hydroxide (Fe(OH)₃): 2.33 g

Silica Gel: 7.78 g

Hydrazine Hydrate (N₂H₄·H₂O): 233 mL

Formic Acid (HCOOH): As needed for pH adjustment

Step-by-Step Methodology:

Substrate Dissolution: In a standard reactor, dissolve 77.76 g of CAS 376591-95-6 in a co-

solvent mixture of 130 mL water and 648 mL ethanol.

Causality: The ethanol/water biphasic-like mixture ensures complete solvation of the

organic starting material while maintaining compatibility with the highly polar hydrazine
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reagent.

Catalyst Addition: Add 2.33 g of ferric hydroxide and 7.78 g of silica gel to the solution.

Causality: Ferric hydroxide acts as the primary reduction catalyst. The silica gel provides a

high-surface-area solid support that prevents the agglomeration of iron particles, ensuring

consistent catalytic turnover and preventing reaction stalling.

Reductant Introduction: Slowly add 233 mL of hydrazine hydrate while strictly maintaining the

internal temperature between 20°C and 30°C. Stir the mixture for 30 minutes.

Causality: Hydrazine acts as the hydrogen donor. Controlled addition is mandatory to

prevent thermal runaway from the exothermic decomposition of hydrazine into nitrogen

gas.

Thermal Activation: Elevate the reaction temperature to 50°C and maintain for 3 hours.

Causality: Mild heating provides the activation energy needed to drive the catalytic transfer

hydrogenation to completion, fully reducing the nitro aromatic ring to the corresponding

aniline.

Filtration: Cool the reaction to room temperature and filter the mixture to remove the solid

catalyst and silica gel.

Product Isolation (Critical Step): To the filtrate, add formic acid dropwise until the pH reaches

exactly 4.5. Stir for 2 hours.

Causality: The product is amphoteric (containing both an acidic carboxylic group and a

basic amino group). Adjusting the pH to its isoelectric point (pH 4.5) minimizes its

solubility, forcing the zwitterion to precipitate out of the solution in exceptionally high purity.

Purification: Filter the precipitate, wash with a minimal volume of cold ethanol, and dry under

vacuum.

Expected Outcome: ~96.9% yield with an HPLC purity of >99.8%[5].

Safety, Handling, and Storage
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CAS 376591-95-6 is a reactive chemical intermediate and must be handled according to strict

Good Laboratory Practice (GLP) guidelines[7].

GHS Hazard Classifications:

H315: Causes skin irritation[8].

H319: Causes serious eye irritation[8].

Signal Word: Warning[3].

Precautionary Handling (Self-Validating Safety):

P264 / P280: Wash hands thoroughly after handling and wear protective gloves/eye

protection[9].

P305+P351+P338: In case of eye contact, rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do[9].

Causality: The acidic nature of the carboxylic acid moiety, combined with the nitro group, can

cause localized tissue irritation upon contact. Immediate dilution with water neutralizes the

localized pH drop.

Storage Protocols: Store the compound in a cool, dry, and well-ventilated area. The container

must be kept tightly closed and sealed from moisture and strong light/heat to prevent

premature degradation or decarboxylation[3][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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